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Abstract

6-Chloro-5-methoxynicotinonitrile, a substituted pyridine derivative, is a heterocyclic building
block of significant interest to the chemical and pharmaceutical sciences. Its distinct
arrangement of a chloro group, a methoxy group, and a nitrile function on a pyridine core
imparts unique electronic and steric properties, making it a valuable intermediate in the
synthesis of complex molecular architectures. This guide provides a comprehensive overview
of its core physicochemical properties, including its molecular weight, established synthesis
workflows, and its functional role in modern drug discovery. Particular emphasis is placed on
the strategic importance of the chloro and methoxy substituents, which are pivotal in
modulating biological activity and pharmacokinetic profiles of derivative compounds. This
document is intended for researchers, medicinal chemists, and professionals in drug
development seeking to leverage this scaffold in their scientific endeavors.

Core Physicochemical & Structural Properties

The foundational step in utilizing any chemical entity is a thorough understanding of its
fundamental properties. 6-Chloro-5-methoxynicotinonitrile is identified by a unique set of
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physical and chemical characteristics that dictate its reactivity, solubility, and analytical
signature.

Key Data Summary

The essential quantitative data for 6-Chloro-5-methoxynicotinonitrile are summarized below.
These values are critical for stoichiometric calculations in synthesis, analytical characterization,
and registration in chemical databases.

Property Value Source
Molecular Weight 168.58 g/mol Calculated
Molecular Formula C7HsCIN20 N/A

CAS Number 1256835-79-6 [11[2]
Canonical SMILES COC1=C(N=CC(=C1)C#N)CI N/A

InChl Key Information not available N/A
Appearance Solid (predicted) N/A

Structural Identification

Accurate structural identification is paramount for differentiating isomers and ensuring chemical
integrity. The IUPAC name for this compound is 6-chloro-5-methoxypyridine-3-carbonitrile. The
connectivity of the atoms is depicted in the diagram below, generated using the DOT language
to illustrate the core pyridine ring substituted with chloro, methoxy, and cyano (nitrile) functional
groups at positions 6, 5, and 3, respectively.

Caption: Atomic connectivity of 6-Chloro-5-methoxynicotinonitrile.

Synthesis and Mechanistic Considerations

While a specific, peer-reviewed synthesis for 6-chloro-5-methoxynicotinonitrile is not
extensively documented in public literature, a logical and efficient synthetic route can be
devised based on established pyridine chemistry. A common strategy involves the nucleophilic
aromatic substitution (SNAr) on a polysubstituted pyridine precursor.
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Proposed Synthetic Workflow

The synthesis of related compounds, such as 2-amino-3-nitro-6-methoxypyridine, often
involves the methoxylation of a corresponding chloropyridine precursor using sodium
methoxide.[3] This established transformation serves as a reliable precedent. The workflow
diagram below outlines a plausible, multi-step synthesis beginning from a commercially
available starting material.

Synthesis Workflow
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Caption: Proposed workflow for the synthesis of the target compound.

Experimental Protocol (Exemplary)

This protocol is a generalized representation based on analogous reactions.[3]

e Reaction Setup: To a solution of a suitable dichlorinated nicotinonitrile precursor in
anhydrous methanol (MeOH) under an inert atmosphere (e.g., Nitrogen or Argon), add
sodium methoxide (NaOMe) (1.0 to 1.5 molar equivalents) portion-wise at a controlled
temperature, typically between 10-30°C.

o Causality: The use of a polar protic solvent like methanol is crucial as it solvates the sodium
methoxide, facilitating the nucleophilic attack of the methoxide ion. The chloro position most
susceptible to SNAr will be preferentially substituted. The reaction progress should be
diligently monitored by a suitable analytical technique, such as Thin Layer Chromatography
(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

» Reaction Monitoring: The reaction is stirred at ambient or slightly elevated temperature for a
period of 4 to 24 hours until the starting material is consumed.
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» Work-up and Isolation: Upon completion, the reaction mixture is carefully quenched by
pouring it into water. The resulting precipitate or solution is then extracted with an
appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

o Trustworthiness: This aqueous work-up is a self-validating step; it removes inorganic salts
and unreacted polar reagents, providing a crude product that is significantly purer than the
initial reaction mixture.

 Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, filtered, and concentrated under reduced pressure. The resulting crude
product is purified by column chromatography on silica gel to afford the pure 6-Chloro-5-
methoxynicotinonitrile.

Role and Application in Drug Discovery

The pyridine scaffold is one of the most ubiquitous N-heterocycles in FDA-approved
pharmaceuticals, prized for its ability to engage in hydrogen bonding and serve as a
bioisosteric replacement for a phenyl ring.[4] The specific substituents on 6-Chloro-5-
methoxynicotinonitrile—chloro and methoxy groups—are not mere decorations; they are
strategically important functional groups in medicinal chemistry.[5][6]

The Strategic Value of Chloro and Methoxy Groups

e Chloro Group: The chloro substituent is a mild deactivating group and an ortho-para director
in electrophilic aromatic substitution, but more importantly in drug design, it is a lipophilic
group that can enhance membrane permeability.[6] It can also form halogen bonds with
protein backbones, providing an additional, specific interaction to improve binding affinity. Its
presence provides a reactive handle for further chemical modifications via cross-coupling
reactions (e.g., Suzuki, Heck), allowing for the generation of diverse molecular libraries for
lead optimization.[7]

» Methoxy Group: The methoxy group is a strong activating group and has a profound impact
on a molecule's properties.[8] It can act as a hydrogen bond acceptor and its presence can
significantly alter the conformation of a molecule, potentially locking it into a bioactive
conformation.[6][8] Furthermore, the methoxy group can influence metabolic stability; it can
be a site of O-demethylation by cytochrome P450 enzymes, a predictable metabolic pathway
that can be engineered by medicinal chemists.[5]
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Therapeutic Potential

Substituted nicotinonitrile derivatives are actively investigated as potential therapeutics,
particularly in oncology and inflammation.[7] Their mode of action often involves the inhibition
of critical signaling proteins like kinases. The scaffold of 6-Chloro-5-methoxynicotinonitrile is
an ideal starting point for developing kinase inhibitors, where the nitrile and pyridine nitrogen
can form key interactions in the hinge region of an ATP-binding pocket, while the chloro and
methoxy groups can be tailored to achieve potency and selectivity in other regions of the
binding site.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 6-Chloro-5-methoxynicotinonitrile is not widely
available, data from structurally similar chloropyridines and nitriles suggest that appropriate
precautions are necessary.

o General Handling: Use only under a chemical fume hood. Wear appropriate Personal
Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid
inhalation of dust and contact with skin and eyes.

o Potential Hazards (Inferred from Analogues): Based on related compounds like 6-Chloro-3-
pyridinecarbonitrile, this compound may be harmful if swallowed or in contact with skin, and
may cause skin, eye, and respiratory irritation.[9]

o First Aid:

[¢]

Skin Contact: Immediately wash with plenty of soap and water.

[e]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do.

[¢]

Inhalation: Move person to fresh air.

[e]

Ingestion: Seek immediate medical advice.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
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Researchers must always consult a specific, supplier-provided SDS before handling this
chemical and perform a thorough risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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